Cas no 51883-36-4 (3-Hydroxyhexadecanoic Acid Methyl Ester)

• Product Name: 3-Hydroxyhexadecanoic Acid Methyl Ester
• CAS No: 51883-36-4
• MF: C₁₇H₃₄O₃
• MW: 286.45006608963
• CID: 374533
• PubChem ID: 103553
• Update Time: 2025-05-23

3-Hydroxyhexadecanoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid,3-hydroxy-, methyl ester
• 3-Hydroxyhexadecanoic Acid Methyl Ester
• methyl 3-hydroxypalmitate
• 3-Hydroxy-palmitic acid methyl ester
• SCHEMBL1901941
• Hexadecanoic acid, 3-hydroxy-, methyl ester
• YBTWUESFQWFDMR-UHFFFAOYSA-N
• Methyl 3-hydroxyhexadecanoate #
• 51883-36-4
• A929894
• CS-0181597
• LMFA01050427
• CHEBI:29479
• AKOS027321158
• Hexadecanoic acid,3-hydroxy-, methyl ester;3-Hydroxyhexadecanoic Acid Methyl Ester
• PD053836
• METHYL D(-)-3-HYDROXYHEXADECANOATE
• HY-132237
• Q27110093
• BP-29856
• 3-Hydroxy C16:0 methyl ester
• E80517
• DTXSID20966210
• Methyl 3-hydroxyhexadecanoate
• CHEMBL2269935
• 3-hydroxypalmitic acid methyl ester

• Inchi： 1S/C17H34O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-16(18)15-17(19)20-2/h16,18H,3-15H2,1-2H3
• InChI Key： YBTWUESFQWFDMR-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 286.25100
• Monoisotopic Mass: 286.251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 6.1

Experimental Properties

• Density: 0.922
• Boiling Point: 388.9°Cat760mmHg
• Flash Point: 147.4°C
• Refractive Index: 1.453
• PSA: 46.53000
• LogP: 4.61150

3-Hydroxyhexadecanoic Acid Methyl Ester Security Information

• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols

Additional information on 3-Hydroxyhexadecanoic Acid Methyl Ester

3-Hydroxyhexadecanoic Acid Methyl Ester (CAS No: 51883-36-4)

The compound 3-Hydroxyhexadecanoic Acid Methyl Ester (CAS No: 51883-36-4) is a significant molecule in the field of organic chemistry, particularly within the realm of fatty acid derivatives. This compound is characterized by its unique structure, which includes a hydroxyl group (-OH) at the third carbon position of a hexadecanoic acid chain, esterified with methanol to form the methyl ester. The molecular formula of this compound is C17H34O3, and its molecular weight is approximately 290.46 g/mol.

Recent advancements in lipidomics and metabolomics have brought this compound into focus due to its potential roles in biological systems and industrial applications. Researchers have explored its properties in relation to antioxidant activity, biodegradability, and its potential use as a precursor in the synthesis of more complex molecules. For instance, studies have shown that methyl esters of hydroxyl fatty acids can exhibit enhanced stability under certain environmental conditions, making them suitable for use in cosmetic formulations and food additives.

The synthesis of 3-Hydroxyhexadecanoic Acid Methyl Ester typically involves multi-step processes, including hydroxylation of fatty acids followed by esterification with methanol. One notable method involves the use of enzymatic catalysts, such as lipases, which can facilitate the selective formation of the methyl ester with high yield and purity. This enzymatic approach not only enhances the sustainability of the synthesis process but also aligns with current trends toward green chemistry practices.

In terms of applications, this compound has shown promise in several industries. In the cosmetic industry, it is being investigated for its potential as an emollient and skin conditioning agent due to its ability to form stable emulsions and enhance product texture. Additionally, in the food industry, it has been considered as a natural preservative due to its ability to inhibit microbial growth under certain conditions.

Recent studies have also delved into the pharmacological properties of this compound. Preclinical research suggests that methyl esters of hydroxyl fatty acids may possess anti-inflammatory properties, making them potential candidates for drug development targeting chronic inflammatory diseases. Furthermore, their role in lipid signaling pathways has been explored, shedding light on their potential involvement in cellular communication and metabolic regulation.

From an environmental perspective, the biodegradability of 3-Hydroxyhexadecanoic Acid Methyl Ester has been a topic of interest. Research indicates that this compound exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its use in eco-friendly products and formulations.

In conclusion, 3-Hydroxyhexadecanoic Acid Methyl Ester (CAS No: 51883-36-4) is a versatile compound with a wide range of potential applications across various industries. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a valuable molecule for both academic and industrial pursuits.